Cas no 1509510-05-7 (1-(1,3-Benzothiazol-2-yl)cyclobutan-1-amine)

• Product Name: 1-(1,3-Benzothiazol-2-yl)cyclobutan-1-amine
• CAS No: 1509510-05-7
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 6034002
• PubChem ID: 81162252
• Update Time: 2025-06-14

1-(1,3-Benzothiazol-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzothiazol-2-yl)cyclobutan-1-amine
• 1509510-05-7
• EN300-911938
• AKOS019733283
• 1-(1,3-Benzothiazol-2-yl)cyclobutan-1-amine

• Inchi： 1S/C11H12N2S/c12-11(6-3-7-11)10-13-8-4-1-2-5-9(8)14-10/h1-2,4-5H,3,6-7,12H2
• InChI Key： VXXCGDYKWDMTBP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1(CCC1)N

Computed Properties

• Exact Mass: 204.07211956g/mol
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(1,3-Benzothiazol-2-yl)cyclobutan-1-amine

Comprehensive Overview of 1-(1,3-Benzothiazol-2-yl)cyclobutan-1-amine (CAS No. 1509510-05-7)

1-(1,3-Benzothiazol-2-yl)cyclobutan-1-amine (CAS No. 1509510-05-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule combines a benzothiazole moiety with a cyclobutylamine group, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or neurological modulator, aligning with current trends in precision medicine and targeted therapies.

The compound's molecular structure (C₁₁H₁₂N₂S) features a rigid cyclobutane ring fused to an aromatic benzothiazole system, which contributes to its stability and binding affinity. This structural duality makes it valuable for exploring structure-activity relationships (SAR) in medicinal chemistry. Recent publications highlight its relevance in addressing neurodegenerative disorders and metabolic diseases, topics frequently searched in academic databases and AI-driven research platforms.

From a synthetic chemistry perspective, 1509510-05-7 serves as a key intermediate for constructing more complex heterocyclic systems. Its amine functionality allows for diverse derivatization, enabling researchers to optimize pharmacokinetic properties. The compound's logP value and hydrogen bond acceptors make it suitable for blood-brain barrier penetration studies—a hot topic in CNS drug development forums.

Analytical characterization of 1-(1,3-Benzothiazol-2-yl)cyclobutan-1-amine typically involves HPLC purification and mass spectrometry confirmation. The growing demand for high-purity research chemicals has led to increased searches for "CAS 1509510-05-7 suppliers" and "benzothiazole-cyclobutane analogs" across scientific procurement platforms. Stability studies suggest optimal storage under inert conditions, reflecting standard practices for nitrogen-containing heterocycles.

In material science applications, this compound's fluorescence properties have been investigated for potential use in organic electronics and sensor technologies. The benzothiazole unit contributes to electron delocalization, while the strained cyclobutane ring introduces interesting steric effects—a combination that attracts researchers working on next-generation optoelectronic materials.

Environmental and safety assessments of 1509510-05-7 follow standard OECD guidelines. While not classified as hazardous, proper handling with PPE is recommended during laboratory use. The compound's biodegradation profile and ecotoxicity data remain active areas of investigation, particularly given the pharmaceutical industry's focus on green chemistry principles.

Patent literature reveals growing intellectual property activity around benzothiazole-amine hybrids, with 1509510-05-7 appearing in several applications for anti-inflammatory agents and cognitive enhancers. This aligns with market trends toward neuroprotective compounds and age-related disease therapeutics—frequent search terms in medical research portals.

The compound's crystallographic data and conformational analysis provide valuable insights for computational chemists developing molecular docking models. Such applications are increasingly relevant with the rise of AI-assisted drug design, a trending topic in both academic and industrial research communities.

Future research directions for 1-(1,3-Benzothiazol-2-yl)cyclobutan-1-amine may explore its potential in combination therapies or as a diagnostic probe. The compound's balanced lipophilicity and molecular weight make it particularly interesting for drug repurposing studies—another area receiving substantial attention in pharmaceutical search queries.